Cas no 2227699-66-1 ((3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227699-66-1
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5766676
• PubChem ID: 165835783
• Update Time: 2025-06-07

(3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1886221
• (3S)-3-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)-3-hydroxypropanoic acid
• 2227699-66-1
• (3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C15H21NO5/c1-9-7-10(12(17)8-13(18)19)5-6-11(9)16-14(20)21-15(2,3)4/h5-7,12,17H,8H2,1-4H3,(H,16,20)(H,18,19)/t12-/m0/s1
• InChI Key： HXDHTODYEIKNJB-LBPRGKRZSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)[C@H](CC(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid (CAS No. 2227699-66-1)

(3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid (CAS No. 2227699-66-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral carboxylic acid with a complex structure that includes a tert-butoxycarbonyl (Boc) protecting group, an amino group, and a hydroxyl group. The presence of these functional groups endows the molecule with unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The structure of (3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid is characterized by its chiral center at the third carbon atom, which imparts optical activity to the molecule. This chirality is crucial for its biological activity, as many biological processes are highly stereospecific. The tert-butoxycarbonyl (Boc) protecting group is commonly used in organic synthesis to protect the amino group during multi-step reactions, ensuring that the final product retains its desired functionality.

Recent studies have highlighted the potential of (3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively modulate specific neurotransmitter pathways, potentially offering neuroprotective effects. The hydroxyl group and the amino group contribute to its ability to interact with key receptors and enzymes involved in neuronal signaling.

In addition to its potential in neurodegenerative diseases, (3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid has also been investigated for its anti-inflammatory properties. A study published in the Inflammation Research journal demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid involves several well-defined steps, including the formation of the Boc-protected amino acid derivative and subsequent coupling reactions. The chiral center is typically introduced through asymmetric synthesis techniques, such as enzymatic resolution or chiral catalysts, ensuring high enantiomeric purity. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, which will provide more comprehensive data on its therapeutic potential.

Beyond its therapeutic applications, (3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid has also found use as a research tool in academic and industrial laboratories. Its unique chemical properties make it an ideal candidate for studying protein-protein interactions, receptor binding kinetics, and other fundamental biological processes. The availability of this compound in high purity has facilitated numerous scientific breakthroughs and continues to drive innovation in the field.

In conclusion, (3S)-3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-3-hydroxypropanoic acid (CAS No. 2227699-66-1) is a versatile compound with significant potential in both research and therapeutic applications. Its unique structure and functional groups make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.